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Compound of Interest

Compound Name: 2-Methylpiperidine hydrochloride

CAS No.: 5119-88-0

Cat. No.: B1252380

Get Quote

Executive Summary
2-Methylpiperidine hydrochloride (2-MePip[1]·HCl), the salt form of 2-methylpiperidine (2-

pipecoline), is a critical intermediate in the synthesis of local anesthetics (e.g., Mepivacaine,

Bupivacaine) and peptide coupling reagents. While often perceived as safer than its volatile,

corrosive free base counterpart, the hydrochloride salt presents distinct risks—primarily

hygroscopicity, acidic hydrolysis, and nitrosamine formation potential.

This guide provides a technical framework for researchers to handle 2-MePip·HCl with

precision, focusing on maintaining chemical integrity (stoichiometry) and ensuring operator

safety.

Chemical Identity & Physicochemical Profile[2][3][4]
[5]
Understanding the phase behavior difference between the free base and the salt is

fundamental to safety. The hydrochloride salt is an ionic solid, whereas the free base is a

flammable, volatile liquid.
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Table 1: Comparative Physicochemical Profile

Property
2-Methylpiperidine HCl
(Salt)

2-Methylpiperidine (Free
Base)

CAS Number 515-98-0 109-05-7

Physical State Crystalline Solid / Powder Liquid

Hygroscopicity High (Deliquescent) Moderate

Volatility Negligible (at RT) High (Flash Point: ~10°C)

Acidity (pH) Acidic (in aqueous solution) Alkaline (pKa ~11)

Primary Hazard Irritant (Skin/Eye/Resp) Corrosive / Flammable

Expert Insight: Do not rely on the CAS number alone when ordering or retrieving SDS.

Database errors frequently cross-link the salt and free base. Always visually verify the physical

state (Solid vs. Liquid) before opening the container.

Toxicology & Hazard Assessment
GHS Classification (2-MePip·HCl)
While the free base is Class 8 (Corrosive) and Class 3 (Flammable), the hydrochloride salt

typically falls under Class 7 (Irritant) due to the neutralization of the amine. However, it retains

significant bioactivity.

Skin Irritation (Category 2): Causes localized dermatitis.

Eye Irritation (Category 2A): Causes serious eye irritation upon contact with dust.

STOT-SE (Category 3): May cause respiratory tract irritation if dust is inhaled.
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The Nitrosamine Vector (Critical Risk)
Secondary amines, including 2-methylpiperidine, are precursors to N-nitroso compounds

(nitrosamines), which are potent carcinogens.

Mechanism: Reaction with nitrosating agents (nitrites, nitrous acid, nitrogen oxides)

generates N-nitroso-2-methylpiperidine.

Protocol: Strictly segregate 2-MePip·HCl from sodium nitrite (

), thionyl chloride, or nitric acid waste streams.

Engineering Controls & Personal Protective
Equipment (PPE)
Containment Strategy
The primary handling challenge is not just toxicity, but moisture control. 2-MePip·HCl is

hygroscopic; absorption of water alters the molecular weight basis for stoichiometric

calculations, leading to failed coupling reactions.

Primary Control: Chemical Fume Hood (Face velocity: 0.5 m/s).

Atmosphere: Handle in a desiccated environment or under inert gas (

/Ar) if high precision is required.

PPE Selection Matrix
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Protection Zone Recommendation Causality / Rationale

Hand Protection Nitrile Rubber (min 0.11 mm)

Latex is permeable to organic

amines. While the salt is solid,

dissolution in sweat or solvents

creates a permeation risk.

Eye Protection Chemical Safety Goggles

Safety glasses are insufficient

for powders. Goggles seal

against airborne dust entry.

Respiratory N95 / P100 (if outside hood)

Only required if handling large

open quantities outside a hood

(not recommended).

Experimental Protocol: Safe Weighing & Handling
The following workflow integrates safety with experimental precision, specifically addressing

the hygroscopic nature of the salt.

Graphviz Diagram: Handling Workflow
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Figure 1: Logic flow for handling hygroscopic amine salts to prevent hydration and exposure.
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Step-by-Step Methodology
Preparation: Verify fume hood operation. Clear the deck of any oxidizing agents or nitrites.

Weighing:

Tare the weighing boat before opening the stock container.

Open container, transfer aliquot, and reseal immediately.

Note: If the solid appears "clumpy" or wet, it has likely hydrolyzed or absorbed water.

Recrystallization (EtOH/Et2O) may be required for analytical purity.

Solubilization: Add the solvent to the solid to prevent dust lofting.

Neutralization: If converting to free base in situ, add base (e.g., NaOH) slowly. Warning: This

generates heat and releases the volatile, malodorous free amine.

Emergency Response Protocols
In the event of exposure, the response must address both the ionic nature of the salt and the

potential for amine release.

Graphviz Diagram: Exposure Response Logic

Exposure Event Identify Type

Skin Contact
(Dust/Solution)
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Click to download full resolution via product page

Figure 2: Decision matrix for immediate response to 2-MePip·HCl exposure.
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Specific First Aid Measures
Skin Contact: Unlike liquid splashes, solid dust should be gently brushed off before wetting to

prevent creating a concentrated acidic/irritant paste on the skin, then flushed with copious

water.

Eye Contact: Immediate irrigation is critical. The salt can cause abrasive damage combined

with chemical irritation.

Spill Cleanup: Do not dry sweep (creates dust). Cover with a damp absorbent pad or use a

HEPA vacuum.

Storage & Stability
Conditions: Store in a cool, dry place. Desiccation is mandatory for long-term storage.

Incompatibilities: Strong oxidizing agents, acid chlorides, acid anhydrides, and nitrosating

agents (sodium nitrite).

Shelf Life: Hygroscopic degradation is the primary failure mode. Re-test melting point if

stored >6 months without desiccation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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